5-Bromo-7-nitrobenzofuran

• Molecular Formula: C8H4BrNO3
• Molecular Weight: 242.03 g/mol
• IUPAC Name: 5-bromo-7-nitro-1-benzofuran
• InChI: InChI=1S/C8H4BrNO3/c9-6-3-5-1-2-13-8(5)7(4-6)10(11)12/h1-4H
• InChI Key: CABHADOSBTYWMQ-UHFFFAOYSA-N
• Canonical SMILES: C1=COC2=C(C=C(C=C21)Br)[N+](=O)[O-]

Description

5-Bromo-7-nitrobenzofuran is a useful research compound. Its molecular formula is C8H4BrNO3 and its molecular weight is 242.03 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5-Bromo-7-nitro-1-benzofuran-3-carboxylic acid (4.65 g, 16 mmol; obtained in Step 2) was suspended in quinoline (25 mL), 0.1 g CuO was added and the mixture heated to 190° C. for 30 minutes. The warm reaction mixture was diluted with hot toluene (100 mL), filtered and the filter cake washed with hot toluene (total 400 mL). The combined toluene extracts were washed with 1 M HCl (2×100 mL) and brine, evaporated and the solid product washed with hexane, collected by filtration and dried. Yield: 1.9 g (48%). 1H NMR (400 MHz, DMSO-d6) δ ppm 7.13 (d, J=2.3 Hz, 1H) 8.20 (d, J=2.0 Hz, 1H) 8.28 (d, J=2.3 Hz, 1H) 8.32 (d, J=2.0 Hz, 1H).